Cas no 1261903-77-8 (2-Chloro-5-(4-fluoro-3-methoxyphenyl)isonicotinic acid)

2-Chloro-5-(4-fluoro-3-methoxyphenyl)isonicotinic acid is a specialized heterocyclic compound featuring a chloro-substituted isonicotinic acid core linked to a fluorinated methoxyphenyl group. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both fluorine and methoxy substituents enhances its electronic and steric properties, facilitating selective modifications in synthetic pathways. Its high purity and well-defined molecular architecture make it a valuable building block for medicinal chemistry research, enabling the development of targeted compounds with optimized pharmacokinetic profiles. The compound’s stability under standard handling conditions further supports its use in advanced synthetic workflows.
2-Chloro-5-(4-fluoro-3-methoxyphenyl)isonicotinic acid structure
1261903-77-8 structure
Product Name:2-Chloro-5-(4-fluoro-3-methoxyphenyl)isonicotinic acid
CAS No:1261903-77-8
MF:C13H9ClFNO3
MW:281.666866064072
MDL:MFCD18317551
CID:2762431
PubChem ID:53223408
Update Time:2025-05-20

2-Chloro-5-(4-fluoro-3-methoxyphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

    • MFCD18317551
    • 2-CHLORO-5-(4-FLUORO-3-METHOXYPHENYL)ISONICOTINIC ACID
    • 1261903-77-8
    • DTXSID00687577
    • 2-Chloro-5-(4-fluoro-3-methoxyphenyl)isonicotinic acid, 95%
    • 2-Chloro-5-(4-fluoro-3-methoxyphenyl)isonicotinic acid
    • MDL: MFCD18317551
    • Inchi: 1S/C13H9ClFNO3/c1-19-11-4-7(2-3-10(11)15)9-6-16-12(14)5-8(9)13(17)18/h2-6H,1H3,(H,17,18)
    • InChI Key: QTXMHBAPYRZFPQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(=O)O)=C(C=N1)C1C=CC(=C(C=1)OC)F

Computed Properties

  • Exact Mass: 281.0254990Da
  • Monoisotopic Mass: 281.0254990Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 59.4Ų

2-Chloro-5-(4-fluoro-3-methoxyphenyl)isonicotinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB324202-5 g
2-Chloro-5-(4-fluoro-3-methoxyphenyl)isonicotinic acid, 95%; .
1261903-77-8 95%
5g
€1,159.00 2022-06-10
abcr
AB324202-5g
2-Chloro-5-(4-fluoro-3-methoxyphenyl)isonicotinic acid, 95%; .
1261903-77-8 95%
5g
€1159.00 2024-04-20

Additional information on 2-Chloro-5-(4-fluoro-3-methoxyphenyl)isonicotinic acid

Recent Advances in the Study of 2-Chloro-5-(4-fluoro-3-methoxyphenyl)isonicotinic acid (CAS: 1261903-77-8)

The compound 2-Chloro-5-(4-fluoro-3-methoxyphenyl)isonicotinic acid (CAS: 1261903-77-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the role of 2-Chloro-5-(4-fluoro-3-methoxyphenyl)isonicotinic acid as a potent inhibitor of specific kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high selectivity for p38 MAP kinase, a critical mediator of inflammatory responses. The study utilized X-ray crystallography to reveal the binding mode of the compound within the kinase's active site, providing valuable insights for further structural optimization.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's potential in oncology. Preliminary in vitro studies have shown that 2-Chloro-5-(4-fluoro-3-methoxyphenyl)isonicotinic acid can induce apoptosis in certain cancer cell lines, particularly those with dysregulated MAPK signaling pathways. These findings were corroborated by a 2024 study in Bioorganic & Medicinal Chemistry Letters, which highlighted the compound's ability to synergize with existing chemotherapeutic agents.

The synthetic accessibility of 2-Chloro-5-(4-fluoro-3-methoxyphenyl)isonicotinic acid has also been a focus of recent research. A team at the University of Cambridge recently reported an improved synthetic route that enhances yield and purity while reducing environmental impact. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies.

Looking forward, the unique pharmacophore of 2-Chloro-5-(4-fluoro-3-methoxyphenyl)isonicotinic acid continues to inspire drug discovery efforts. Several pharmaceutical companies have included derivatives of this compound in their pipelines, targeting indications ranging from autoimmune diseases to certain cancers. As research progresses, this molecule may serve as a valuable scaffold for the development of next-generation therapeutics with improved efficacy and safety profiles.

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